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Compound of Interest

Compound Name: Fiscalin C

Cat. No.: B3044249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Fiscalin C, a quinazoline alkaloid isolated from the bacterium Stenotrophomonas maltophilia,

has garnered interest for its potential biological activities. This technical guide provides a

detailed overview of the known physicochemical properties of Fiscalin C and outlines the

requisite experimental protocols for a thorough assessment of its stability profile. The

information herein is intended to serve as a foundational resource for researchers engaged in

the development of Fiscalin C as a potential therapeutic agent.

Physicochemical Properties
The fundamental physicochemical characteristics of a compound are critical for its

development as a drug substance. These properties influence its absorption, distribution,

metabolism, and excretion (ADME) profile, as well as its formulation and manufacturing

processes. The available data for Fiscalin C is summarized below.
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Property Value

Molecular Formula C₂₇H₂₉N₅O₄

Molecular Weight 487.55 g/mol [1]

Appearance
Data not available. Typically, isolated alkaloids

are crystalline solids.

Solubility

Reported to be soluble in Dimethyl Sulfoxide

(DMSO). Quantitative solubility data in other

common pharmaceutical solvents such as

water, ethanol, methanol, and acetonitrile are

not readily available in the public domain.

Melting Point
A specific melting point for Fiscalin C has not

been reported in the reviewed literature.

Spectral Data

Detailed experimental spectral data (UV-Vis, IR,

¹H NMR, ¹³C NMR) for Fiscalin C are not

available in the public domain.

Stability Profile
A comprehensive understanding of a drug candidate's stability is paramount for ensuring its

safety, efficacy, and shelf-life. Stability testing involves subjecting the compound to a variety of

stress conditions to identify potential degradation pathways and products. While specific

stability studies on Fiscalin C have not been published, this section outlines the standard

experimental protocols for forced degradation studies as recommended by the International

Council for Harmonisation (ICH) guidelines.

Experimental Protocols for Forced Degradation Studies
Forced degradation studies are essential for developing and validating stability-indicating

analytical methods. The goal is to achieve partial degradation (typically 10-30%) to ensure that

the analytical method can effectively separate the parent drug from its degradation products.

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the

cornerstone of stability testing. The following outlines a general approach to developing such a
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method for Fiscalin C.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase column (e.g., C18, 250 mm x 4.6 mm, 5 µm) is a common

starting point for alkaloid analysis.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate or

acetate buffer) and an organic modifier (e.g., acetonitrile or methanol) is typically employed.

The pH of the aqueous phase should be optimized for peak shape and resolution.

Flow Rate: A flow rate of 1.0 mL/min is a standard starting condition.

Detection Wavelength: The detection wavelength should be set at the absorption maximum

(λmax) of Fiscalin C, which would be determined from its UV-Vis spectrum.

Method Validation: The developed method must be validated according to ICH guidelines for

specificity, linearity, range, accuracy, precision, and robustness.

Protocol:

Prepare solutions of Fiscalin C in acidic (e.g., 0.1 N HCl) and basic (e.g., 0.1 N NaOH)

media.

Incubate the solutions at a controlled temperature (e.g., 60 °C).

Withdraw aliquots at specified time intervals (e.g., 0, 2, 4, 8, 12, 24 hours).

Neutralize the aliquots before dilution with the mobile phase.

Analyze the samples by the stability-indicating HPLC method.

A control sample of Fiscalin C in a neutral solution should be analyzed concurrently.

Protocol:

Prepare a solution of Fiscalin C in a solution of hydrogen peroxide (e.g., 3-30% H₂O₂).
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Store the solution at room temperature, protected from light.

Withdraw aliquots at specified time intervals.

Analyze the samples by the stability-indicating HPLC method.

A control sample of Fiscalin C in the same solvent without hydrogen peroxide should be

analyzed in parallel.

Protocol:

Place a solid sample of Fiscalin C in a thermostatically controlled oven at an elevated

temperature (e.g., 70 °C).

Expose the sample for a defined period (e.g., 1, 3, 7 days).

At each time point, dissolve a portion of the sample in a suitable solvent.

Analyze the resulting solution by the stability-indicating HPLC method.

A control sample stored at ambient temperature should be analyzed for comparison.

Protocol:

Expose a solid sample of Fiscalin C and a solution of the compound to a light source

capable of emitting both UV and visible light, as specified by ICH Q1B guidelines (e.g., a

xenon lamp or a combination of cool white and near-UV fluorescent lamps).

The total illumination should be not less than 1.2 million lux hours, and the integrated

near-ultraviolet energy should be not less than 200 watt-hours/square meter.

A control sample should be wrapped in aluminum foil to protect it from light and stored

under the same conditions.

After the exposure period, prepare solutions from the solid samples and analyze all

samples by the stability-indicating HPLC method.

Potential Signaling Pathway Involvement
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While the specific molecular targets and signaling pathways of Fiscalin C are not yet fully

elucidated, studies on related fiscalin derivatives have suggested potential neuroprotective

effects. These effects are often associated with the modulation of pathways involved in cellular

stress and survival. For instance, some fiscalin derivatives have shown protective effects

against cytotoxicity induced by MPP+ and iron (III) in SH-SY5Y cells, which are models for

neurodegenerative diseases.[1][2][3][4][5] Additionally, Fiscalin C, in combination with oxacillin,

has demonstrated synergistic activity against methicillin-resistant Staphylococcus aureus

(MRSA), suggesting a potential role in overcoming antibiotic resistance mechanisms.

Below is a conceptual diagram illustrating a generalized neuroprotective signaling pathway that

could be influenced by fiscalin derivatives.
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Caption: Conceptual neuroprotective pathway of fiscalin derivatives.

Experimental Workflow Visualization
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The following diagram illustrates a typical workflow for conducting forced degradation studies

and developing a stability-indicating method for Fiscalin C.
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Caption: Workflow for Fiscalin C stability studies.
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Conclusion
Fiscalin C presents an intriguing scaffold for further investigation in drug discovery. However, a

comprehensive dataset on its physicochemical properties and stability is currently lacking in the

public domain. The experimental protocols and workflows outlined in this guide provide a

robust framework for generating the necessary data to support its development as a potential

therapeutic agent. Future studies should focus on the systematic characterization of Fiscalin
C's solubility, melting point, and spectral properties, as well as conducting thorough forced

degradation studies to establish its intrinsic stability and identify potential degradation products.

Such data will be indispensable for its progression through the drug development pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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